N-(3-fluorophenyl)-N'-1-naphthylurea

• IUPAC Name: 1-(3-fluorophenyl)-3-naphthalen-1-ylurea
• InChI: InChI=1S/C17H13FN2O/c18-13-7-4-8-14(11-13)19-17(21)20-16-10-3-6-12-5-1-2-9-15(12)16/h1-11H,(H2,19,20,21)
• InChI Key: GEVAGUOTMGLCCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C17H13FN2O
• Molecular Weight: 280.30 g/mol

Description

N-(3-fluorophenyl)-N'-1-naphthylurea (known as FENFURO) is a novel nutraceutical compound that has been extensively researched for its potential therapeutic applications. It is a derivative of naphthalene and urea, and its chemical structure is C20H14FN3O.

Scientific Research Applications

FENFURO has been extensively studied for its potential therapeutic applications in various diseases such as diabetes, metabolic syndrome, and Alzheimer's disease. It has been shown to have antioxidant, anti-inflammatory, and anti-diabetic properties. FENFURO has also been investigated for its potential role in improving insulin sensitivity, reducing blood glucose levels, and preventing diabetic complications.

Mechanism of Action

The exact mechanism of action of FENFURO is not fully understood. However, it is believed to work by activating the peroxisome proliferator-activated receptor (PPAR) and the adenosine monophosphate-activated protein kinase (AMPK) pathways. These pathways play a crucial role in regulating glucose and lipid metabolism, which are important in the development of diabetes and metabolic syndrome.
Biochemical and Physiological Effects:
FENFURO has been shown to have several biochemical and physiological effects. It has been reported to reduce oxidative stress, inflammation, and insulin resistance. It has also been shown to improve glucose uptake, lipid metabolism, and mitochondrial function. FENFURO has been reported to have a positive effect on liver and kidney function, as well as on cardiovascular health.

Advantages and Limitations for Lab Experiments

FENFURO has several advantages for lab experiments. It is a safe and non-toxic compound, and it can be easily synthesized and purified. FENFURO is also stable under a wide range of conditions, making it suitable for various experimental protocols. However, one of the limitations of FENFURO is its relatively low solubility in water, which can affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research on FENFURO. One of the areas that require further investigation is its potential role in preventing and treating Alzheimer's disease. FENFURO has been shown to have neuroprotective properties, and it may have a positive effect on cognitive function. Another area that requires further research is the effect of FENFURO on gut microbiota. Recent studies have suggested that FENFURO may have a beneficial effect on gut microbiota, which may contribute to its anti-diabetic and anti-inflammatory properties. Further studies are needed to elucidate the mechanism of action and therapeutic potential of FENFURO in various diseases.
Conclusion:
In conclusion, FENFURO is a novel nutraceutical compound that has been extensively researched for its potential therapeutic applications. It has been shown to have antioxidant, anti-inflammatory, and anti-diabetic properties, and it may have a positive effect on cognitive function and gut microbiota. FENFURO has several advantages for lab experiments, and it has several future directions for research. Further studies are needed to fully understand the mechanism of action and therapeutic potential of FENFURO in various diseases.

Synthesis Methods

FENFURO is synthesized by reacting 3-fluoroaniline with 1-naphthyl isocyanate. The reaction is carried out in the presence of a catalyst and a solvent under controlled conditions. The product is then purified by recrystallization and characterized by spectroscopic techniques such as NMR and IR.